Cas no 904813-28-1 (1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE)

• Product Name: 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE
• CAS No: 904813-28-1
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• MDL: MFCD06245380
• CID: 994832
• PubChem ID: 2771681
• Update Time: 2025-10-29

1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE
• 1-(4-methylphenyl)sulfonylimidazo[1,5-a]pyridine
• 1-[(4-Methylphenyl)sulphonyl]imidazo[1,5-a]pyridine
• GL-0104
• 1-Phenyl-1-pyridin-2-ylmethanaminedihydrochloride
• 1-Tosylimidazo[1,5-a]pyridine
• MFCD06245380
• DTXSID20378016
• 1-(4-methylbenzenesulfonyl)imidazo[1,5-a]pyridine
• 904813-28-1
• AKOS005257459

• MDL： MFCD06245380
• Inchi： 1S/C14H12N2O2S/c1-11-5-7-12(8-6-11)19(17,18)14-13-4-2-3-9-16(13)10-15-14/h2-10H,1H3
• InChI Key： MRNVHPOYKGDXQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=C2C=CC=CN2C=N1)(=O)=O

Computed Properties

• Exact Mass: 272.06200
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.31
• Refractive Index: 1.653
• PSA: 59.82000
• LogP: 3.55630

1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE

Introduction to 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE (CAS No. 904813-28-1)

1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE, identified by the Chemical Abstracts Service Number (CAS No.) 904813-28-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the imidazopyridine scaffold, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a toluene-4-sulfonyl substituent in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The imidazopyridine core is a privileged structure in medicinal chemistry, often exhibiting remarkable interactions with biological targets such as enzymes and receptors. The 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE derivative combines the versatility of the imidazopyridine framework with the enhancing effects of the sulfonyl group, which is known to modulate binding affinities and metabolic stability. This combination has led to its investigation in various preclinical studies aimed at identifying novel pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE and its potential targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and oncological pathways. The sulfonyl group, in particular, has been shown to enhance binding interactions by forming hydrogen bonds and participating in hydrophobic interactions with key residues in the target proteins.

In vitro studies have demonstrated that 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE exhibits promising cytotoxic effects against several cancer cell lines. The mechanism of action appears to involve disruption of critical signaling pathways involved in cell proliferation and survival. Additionally, preliminary data indicate that this compound may possess anti-inflammatory properties, making it a potential lead for developing treatments against chronic inflammatory diseases.

The synthesis of 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE involves multi-step organic transformations, including condensation reactions, sulfonylation, and cyclization processes. The synthesis route has been optimized to ensure high yield and purity, which are crucial for subsequent pharmacological evaluations. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance efficiency and scalability.

One of the key advantages of 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE is its structural flexibility, which allows for further derivatization to fine-tune its biological profile. Medicinal chemists have explored various analogs by modifying substituents on the imidazopyridine core or introducing additional functional groups. These modifications have led to a series of compounds with enhanced potency, selectivity, and pharmacokinetic properties.

The potential therapeutic applications of 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE are vast. Beyond its anti-cancer and anti-inflammatory properties, this compound has shown promise in preclinical models as a modulator of central nervous system (CNS) disorders. The ability of the imidazopyridine scaffold to cross the blood-brain barrier makes it an attractive candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's.

Current research efforts are focused on elucidating the detailed mechanism of action of 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE at the molecular level. High-resolution structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being conducted to understand how this compound interacts with its biological targets. These studies will provide critical insights into optimizing its pharmacological properties.

The development of 1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE into a clinical candidate involves rigorous testing for safety and efficacy. Preclinical toxicology studies are underway to assess its potential side effects and determine an appropriate dosage range for human trials. If these studies yield positive results, clinical trials could begin shortly, bringing us closer to understanding whether this compound can translate into a viable therapeutic option for patients.

In conclusion,1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE (CAS No. 904813-28-1) represents a fascinating example of how structural modifications can enhance biological activity. Its unique combination of chemical features makes it a valuable tool for drug discovery and development. As research progresses, we can expect further insights into its potential applications across multiple therapeutic areas.